1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate

• IUPAC Name: benzotriazol-1-yl benzyl carbonate
• InChI: InChI=1S/C14H11N3O3/c18-14(19-10-11-6-2-1-3-7-11)20-17-13-9-5-4-8-12(13)15-16-17/h1-9H,10H2
• InChI Key: UARDXIXWKAZPPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)ON2C3=CC=CC=C3N=N2
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol

Description

1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate is a complex organic compound. It is related to 1-Hydroxybenzotriazole, a coupling reagent used to synthesize amides by the condensation reaction between the activated ester/acid and the amino group of protected amino acids. It is also related to Tris(1-benzyl-1H-1,2,3-triazol-4-yl)methyl amine, a polytriazolylamine ligand which stabilizes Cu (I) towards disproportionation and oxidation thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Synthesis Analysis

The synthesis of 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate and related compounds often involves complex organic reactions. For example, a series of 4- (1 H -1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate can be analyzed using various spectroscopic techniques. These techniques can provide detailed information about the arrangement of atoms within the molecule and the types of bonds present.

Chemical Reactions Analysis

1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate and related compounds can participate in a variety of chemical reactions. For instance, the 1,2,3-triazole ring system can be easily obtained by widely used copper-catalyzed click reaction of azides with alkynes.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate can be determined using various analytical techniques. These properties include appearance, yield, melting point, and spectroscopic data such as NMR and FTIR.

Mechanism of Action

The mechanism of action of 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate and related compounds can be complex and depends on the specific biological target. For example, the anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute in binding to the active site of enzyme.

Safety and Hazards

The safety and hazards associated with 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate and related compounds can vary depending on the specific compound and its intended use. For example, Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane has hazard statements H228-H315-H319-H335.

Future Directions

The future directions for research on 1H-Benzo[d][1,2,3]triazol-1-yl benzyl carbonate and related compounds are promising. These compounds have myriad of biological activities, including antibacterial, antimalarial, and antiviral activities. Therefore, they could be used for developing new therapeutic options to counteract various diseases.

Synthesis routes and methods

Procedure details

Benzyl chloroformate (8.5 g.) was added dropwise under ice-cooling to a solution of 1-hydroxy-1H-benzotriazole (6.8 g.) and triethylamine (7.0 ml.) in a mixture of benzene (100 ml.) and water (50 ml.), and the mixture was stirred for 3 hours at the same temperature. The reaction mixture was filtered and the precipitated crystals were washed with water and dried. The benzene layer was washed with water, dried and concentrated. The residue and the crystals obtained above were mixed and recrystallized from a mixed solvent of benzene and petroleum ether to give 1-benzyloxycarbonyloxy-1H-benzotriazole (12.1 g.), mp 130° to 131° C.